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Compound of Interest

Compound Name: Diethyl 2-bromoglutarate

Cat. No.: B1580560

An In-depth Technical Guide to Diethyl 2-bromoglutarate

This technical guide provides a comprehensive overview of the molecular structure, chemical
properties, and synthesis of Diethyl 2-bromoglutarate, a key intermediate in various chemical
syntheses. The information is intended for researchers, scientists, and professionals in the field
of drug development and organic chemistry.

Molecular Structure and Formula

Diethyl 2-bromoglutarate, also known by its IUPAC name diethyl 2-bromopentanedioate, is
an alpha-halogenated diester.[1][2][3] The presence of a bromine atom on the carbon adjacent
to one of the carbonyl groups makes it a valuable reagent for nucleophilic substitution
reactions.[4]

The molecular formula for Diethyl 2-bromoglutarate is CoH15BrOa4.[1][3] Its structure consists
of a five-carbon glutarate backbone with two ethyl ester groups at positions 1 and 5, and a
bromine atom at position 2.

Key Structural Features:
o Glutarate Backbone: A five-carbon dicarboxylic acid ester.

o Ester Groups: Two ethyl ester functional groups.
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e Bromo Group: A bromine atom at the alpha-position to one of the ester groups, creating a
chiral center.

Physicochemical Properties

The following table summarizes the key quantitative data for Diethyl 2-bromoglutarate. This
compound is a colorless liquid under standard conditions.[1] It is important to note that Diethyl
2-bromoglutarate is considered a relatively unstable compound that can degrade over time,
especially in the presence of heat or water, through hydrolysis or cyclization.[4][5]

Property Value Source
CAS Number 7209-00-9 [1][21[3]
Molecular Formula CoH15BrOa [1112][3]
Molecular Weight 267.12 g/mol [1][2]
IUPAC Name diethyl 2-bromopentanedioate [1]
Boiling Point 142-148 °C [2]
Density 1.351 + 0.06 g/cm? (Predicted) [2]
Refractive Index 1.457 (at 20°C) [2]
Appearance Colorless Liquid [1]
Purity Typically 295% [1]
Storage 0-8 °C [1]

Synthesis and Experimental Protocols

Diethyl 2-bromoglutarate is a crucial building block in organic synthesis, particularly for
introducing a glutaric acid fragment into more complex molecules.[4] For instance, it is used in
the synthesis of gadopiclenol, a contrast agent for medical imaging.[4]

One synthetic route involves the bromination of diethyl glutarate. A detailed experimental
protocol for a related synthesis of a 2-bromoglutaric acid diester is described in patent
literature, starting from L-glutamic acid.[4]
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Example Experimental Protocol: Synthesis from L-
Glutamic Acid

This protocol is adapted from a patented method for synthesizing 2-bromoglutaric acid diesters.

[4]

Objective: To synthesize a 2-bromoglutaric acid diester.
Materials:

e L-glutamic acid

Sodium nitrite

Water

Appropriate alcohol (e.g., butanol for dibutyl ester)

Acid catalyst (e.g., sulfuric acid)

Brominating agent
Procedure:

» Diazotization: Dissolve L-glutamic acid (1 mol) in water. Heat the solution to approximately
55°C. Slowly add a solution of sodium nitrite (1.1 mol) in water. Maintain the temperature and
stir the reaction mixture for 2-5 hours.[5]

o Lactone Formation: The reaction of L-glutamic acid with sodium nitrite leads to the formation
of an intermediate, which can then form a butyrolactone acid.

» Esterification: React the butyrolactone acid with an excess of the desired alcohol (e.g., n-
butanol) in the presence of an acid catalyst like sulfuric acid. This step opens the lactone ring
and forms the corresponding 2-hydroxyglutaric acid diester.[5]

» Bromination: The resulting 2-hydroxyglutaric acid diester is then subjected to bromination to
replace the hydroxyl group with a bromine atom, yielding the final Diethyl 2-
bromoglutarate.
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 Purification: The crude product is purified, for example, by washing with a sodium
bicarbonate solution and then with water, followed by concentration under vacuum.[4]

Visualizations
Logical Workflow for Synthesis

The following diagram illustrates the key steps in a generalized synthesis pathway for a 2-
bromoglutaric acid diester starting from L-glutamic acid.
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Caption: Generalized synthesis pathway for Diethyl 2-bromoglutarate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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